Cas no 155181-15-0 (1,3-Dioxolo[4,5-e][1,2]benzisoxazole(9CI))

• Product Name: 1,3-Dioxolo[4,5-e][1,2]benzisoxazole(9CI)
• CAS No: 155181-15-0
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 106886
• PubChem ID: 57348874
• Update Time: 2025-04-18

1,3-Dioxolo[4,5-e][1,2]benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-e][1,2]benzisoxazole(9CI)
• [1,3]dioxolo[4,5-e][1,2]benzoxazole
• [1,3]Dioxolo[4',5':5,6]benzo[1,2-d]isoxazole
• 155181-15-0
• DTXSID40721722
• 2H-[1,3]Dioxolo[4,5-e][1,2]benzoxazole

• Inchi： 1S/C8H5NO3/c1-2-7-8(11-4-10-7)5-3-9-12-6(1)5/h1-3H,4H2
• InChI Key： ZFTUYNLXSLFRIS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C(C=NO3)=C12

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.49